Cas no 1806137-54-1 (Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate)

Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate is a fluorinated pyridine derivative with a multifunctional structure, combining hydroxyl, nitro, and trifluoromethoxy substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the nitro and hydroxy groups offer sites for further functionalization. Its ester moiety provides flexibility in derivatization, making it valuable for constructing complex heterocyclic frameworks. The compound’s well-defined reactivity profile supports its use in targeted synthetic applications, particularly in the development of novel therapeutic agents or crop protection chemicals.
Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate structure
1806137-54-1 structure
Product Name:Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate
CAS No:1806137-54-1
MF:C10H9F3N2O6
MW:310.183473348618
CID:4815176
Update Time:2025-10-29

Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate
    • Inchi: 1S/C10H9F3N2O6/c1-2-20-7(16)3-5-8(17)9(21-10(11,12)13)6(4-14-5)15(18)19/h4,17H,2-3H2,1H3
    • InChI Key: JBDJOZZIVIYIFE-UHFFFAOYSA-N
    • SMILES: FC(OC1C(=CN=C(C=1O)CC(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 386
  • XLogP3: 1.7
  • Topological Polar Surface Area: 115

Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029097289-1g
Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate
1806137-54-1 97%
1g
$1,445.30 2022-04-01

Additional information on Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Guide to Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806137-54-1)

Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806137-54-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a hydroxy group, a nitro group, and a trifluoromethoxy moiety, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The pyridine core of Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate makes it a versatile intermediate in organic synthesis. The presence of the nitro group enhances its electrophilic character, while the trifluoromethoxy group improves its lipophilicity, a critical factor in drug design. These attributes make it a valuable building block for developing novel bioactive compounds, particularly in the fields of antimicrobial agents and central nervous system (CNS) drugs.

Recent studies highlight the growing demand for fluorinated pyridine derivatives like Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate due to their enhanced metabolic stability and bioavailability. This aligns with current trends in pharmaceutical research, where fluorine-containing compounds are gaining prominence for their ability to improve drug efficacy. Additionally, the compound’s nitro group offers opportunities for further functionalization, making it a key candidate for high-throughput screening in medicinal chemistry.

In agrochemical applications, Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate shows promise as a precursor for developing new pesticides and herbicides. The trifluoromethoxy group is known to enhance the biological activity of agrochemicals, providing better pest control and crop protection. This has led to increased interest from agrochemical companies seeking innovative solutions for sustainable agriculture.

The synthesis of Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate typically involves multi-step reactions, including nitration and esterification processes. Researchers are exploring greener synthetic routes to improve yield and reduce environmental impact, reflecting the industry’s shift toward green chemistry principles. This compound’s stability under various conditions also makes it suitable for scale-up production, a critical factor for industrial applications.

From a commercial perspective, the global market for pyridine-based compounds is expanding, driven by demand from the pharmaceutical and agrochemical sectors. Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate is positioned as a high-value intermediate, with suppliers focusing on custom synthesis and bulk manufacturing to meet diverse research needs. Its CAS No. 1806137-54-1 serves as a unique identifier, facilitating procurement and regulatory compliance.

For researchers working with nitroaromatics or fluorinated heterocycles, Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate offers a compelling case study in molecular design. Its structural features enable diverse applications, from catalysis to material science. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovation across multiple disciplines.

In summary, Ethyl 3-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806137-54-1) represents a cutting-edge chemical entity with broad applicability. Its unique combination of functional groups, coupled with emerging trends in drug discovery and sustainable chemistry, ensures its relevance in contemporary research. Whether for academic investigations or industrial development, this compound stands out as a valuable asset in the toolkit of modern chemists.

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